S-(1-Methyl-1-(4-methyl-5-oxo-3-cyclohexen-1-yl)ethyl) ethanethioate

• CAS No.: 93805-73-3
• Molecular Formula: C12H18O2S
• Molecular Weight: 226.34 g/mol
• IUPAC Name: O-[2-[(1S)-4-methyl-5-oxocyclohex-3-en-1-yl]propan-2-yl] ethanethioate
• InChI: InChI=1S/C12H18O2S/c1-8-5-6-10(7-11(8)13)12(3,4)14-9(2)15/h5,10H,6-7H2,1-4H3/t10-/m0/s1
• InChI Key: ARQASVKFIKQQEL-JTQLQIEISA-N
• Isomeric SMILES: CC1=CC[C@@H](CC1=O)C(C)(C)OC(=S)C
• Canonical SMILES: CC1=CCC(CC1=O)C(C)(C)OC(=S)C

Description

EINECS 298-556-4 is a chemical compound listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound is identified by its unique EINECS number, which helps in tracking and regulating its use within the European Union.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of EINECS 298-556-4 involves specific synthetic routes and reaction conditions. These methods are designed to ensure the purity and consistency of the compound. The exact synthetic routes and reaction conditions can vary depending on the desired application and the scale of production .

Industrial Production Methods: Industrial production of EINECS 298-556-4 typically involves large-scale chemical processes that are optimized for efficiency and cost-effectiveness. These methods often include the use of specialized equipment and controlled environments to maintain the quality of the compound .

Chemical Reactions Analysis

Types of Reactions: EINECS 298-556-4 can undergo various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are fundamental to the compound’s behavior and its applications in different fields .

Common Reagents and Conditions: The reactions involving EINECS 298-556-4 often require specific reagents and conditions. For example, oxidation reactions may involve the use of oxidizing agents such as potassium permanganate or hydrogen peroxide. Reduction reactions might use reducing agents like sodium borohydride or lithium aluminum hydride .

Major Products Formed: The major products formed from the reactions of EINECS 298-556-4 depend on the type of reaction and the reagents used. These products are crucial for various applications in scientific research and industry .

Scientific Research Applications

EINECS 298-556-4 has a wide range of scientific research applications. It is used in chemistry for studying reaction mechanisms and developing new synthetic methods. In biology, it can be used to investigate biochemical pathways and interactions. In medicine, the compound may be involved in drug development and therapeutic research. Additionally, it has industrial applications in the production of various chemicals and materials .

Mechanism of Action

The mechanism of action of EINECS 298-556-4 involves its interaction with specific molecular targets and pathways. These interactions can lead to various biochemical and physiological effects, depending on the context of its use. Understanding the mechanism of action is essential for optimizing its applications in different fields .

Comparison with Similar Compounds

EINECS 298-556-4 can be compared with other similar compounds to highlight its unique properties and applications. Similar compounds may include those with comparable chemical structures or functional groups. The comparison helps in understanding the advantages and limitations of EINECS 298-556-4 in various applications .

List of Similar Compounds:

• Amyl nitrite (EINECS 203-770-8)
• Bismuth tetroxide (EINECS 234-985-5)
• Mercurous oxide (EINECS 239-934-0)
• Perfluorobutyl ethyl trimethoxysilane (EINECS 468-970-1)